3-Oxopregn-4-ene-21,17alpha-carbolactone
3-Oxopregn-4-ene-21,17alpha-carbolactone
an intermediate in the synthesis of Canrenone
Brand Name:
Vulcanchem
CAS No.:
976-70-5
VCID:
VC0196293
InChI:
InChI=1S/C22H30O3/c1-20-9-5-15(23)13-14(20)3-4-16-17(20)6-10-21(2)18(16)7-11-22(21)12-8-19(24)25-22/h13,16-18H,3-12H2,1-2H3/t16-,17+,18+,20+,21+,22-/m1/s1
SMILES:
CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC45CCC(=O)O5)C
Molecular Formula:
C22H30O3
Molecular Weight:
342.5 g/mol
3-Oxopregn-4-ene-21,17alpha-carbolactone
CAS No.: 976-70-5
Impurities
VCID: VC0196293
Molecular Formula: C22H30O3
Molecular Weight: 342.5 g/mol
Purity: > 95%
| CAS No. | 976-70-5 |
|---|---|
| Product Name | 3-Oxopregn-4-ene-21,17alpha-carbolactone |
| Molecular Formula | C22H30O3 |
| Molecular Weight | 342.5 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S,17R)-10,13-dimethylspiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione |
| Standard InChI | InChI=1S/C22H30O3/c1-20-9-5-15(23)13-14(20)3-4-16-17(20)6-10-21(2)18(16)7-11-22(21)12-8-19(24)25-22/h13,16-18H,3-12H2,1-2H3/t16-,17+,18+,20+,21+,22-/m1/s1 |
| Standard InChIKey | UWBICEKKOYXZRG-WNHSNXHDSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@]45CCC(=O)O5)C |
| SMILES | CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC45CCC(=O)O5)C |
| Canonical SMILES | CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC45CCC(=O)O5)C |
| Description | an intermediate in the synthesis of Canrenone |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 6,7-Dihydrocanrenone; 17-Hydroxy-3-oxo-17α-pregn-4-ene-21-carboxylic Acid γ-Lactone; 17β-Hydroxy-3-oxopregn-4-en-21-carboxylic Acid γ-Lactone; 3-(3-Oxo-17β-hydroxy-4-androsten-17-yl)propionic Acid γ-Lactone; 3-(3-Oxo-17β-hydroxyandrost-4-en-17α-yl)propiol |
| PubChem Compound | 101931 |
| Last Modified | Nov 12 2021 |
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